Cas no 329220-95-3 (2-Thiophenecarboxamide,N-cyclooctyl)

• Product Name: 2-Thiophenecarboxamide,N-cyclooctyl
• CAS No: 329220-95-3
• MF: C₁₃H₁₉NOS
• MW: 237.361062288284
• CID: 917400
• PubChem ID: 673377
• Update Time: 2025-04-19

2-Thiophenecarboxamide,N-cyclooctyl Chemical and Physical Properties

Names and Identifiers

• 2-Thiophenecarboxamide,N-cyclooctyl
• Thiophene-2-carboxylic acid cyclooctylamide
• HMS2909O13
• CHEMBL1517953
• BRD-K45054358-001-01-5
• DTXSID001330145
• N-cyclooctylthiophene-2-carboxamide
• MLS001219419
• TimTec1_000369
• SMR000611630
• SR-01000512729
• STK791535
• Cambridge id 5245707
• HMS1535A17
• SR-01000512729-1
• 329220-95-3
• AKOS000640466
• EU-0084427
• Oprea1_515477

• Inchi： 1S/C13H19NOS/c15-13(12-9-6-10-16-12)14-11-7-4-2-1-3-5-8-11/h6,9-11H,1-5,7-8H2,(H,14,15)
• InChI Key： NYDZNLWERBFFRH-UHFFFAOYSA-N
• SMILES： S1C=CC=C1C(NC1CCCCCCC1)=O

Computed Properties

• Exact Mass: 237.11873540g/mol
• Monoisotopic Mass: 237.11873540g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 224
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 57.3Ų